[5-(3,4-Dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione [5-(3,4-Dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione DFPM is a modulator of plant signaling first demonstrated to down-regulate ABA-dependent gene expression (IC50 = 3 µM) and stomatal closure. It stimulates the expression of several plant defense-related genes and blocks signaling triggered by phytoalexin deficient 4 (PAD4). DFPM also induces root growth arrest in certain accessions of A. thaliana through the expression of a novel protein that interacts with PAD4.
Brand Name: Vulcanchem
CAS No.: 301338-95-4
VCID: VC0162563
InChI: InChI=1S/C16H15Cl2NOS/c17-12-5-4-11(10-13(12)18)14-6-7-15(20-14)16(21)19-8-2-1-3-9-19/h4-7,10H,1-3,8-9H2
SMILES: C1CCN(CC1)C(=S)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl
Molecular Formula: C16H15Cl2NOS
Molecular Weight: 340.3 g/mol

[5-(3,4-Dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione

CAS No.: 301338-95-4

Reference Standards

VCID: VC0162563

Molecular Formula: C16H15Cl2NOS

Molecular Weight: 340.3 g/mol

[5-(3,4-Dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione - 301338-95-4

CAS No. 301338-95-4
Product Name [5-(3,4-Dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione
Molecular Formula C16H15Cl2NOS
Molecular Weight 340.3 g/mol
IUPAC Name [5-(3,4-dichlorophenyl)furan-2-yl]-piperidin-1-ylmethanethione
Standard InChI InChI=1S/C16H15Cl2NOS/c17-12-5-4-11(10-13(12)18)14-6-7-15(20-14)16(21)19-8-2-1-3-9-19/h4-7,10H,1-3,8-9H2
Standard InChIKey SFXIAQRTVLSMEJ-UHFFFAOYSA-N
SMILES C1CCN(CC1)C(=S)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl
Canonical SMILES C1CCN(CC1)C(=S)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl
Description DFPM is a modulator of plant signaling first demonstrated to down-regulate ABA-dependent gene expression (IC50 = 3 µM) and stomatal closure. It stimulates the expression of several plant defense-related genes and blocks signaling triggered by phytoalexin deficient 4 (PAD4). DFPM also induces root growth arrest in certain accessions of A. thaliana through the expression of a novel protein that interacts with PAD4.
Synonyms [5-(3,4-dichlorophenyl)-2-furanyl]-1-piperidinyl-methanethione
Reference 1.Kim, T.-H.,Hauser, F.,Ha, T., et al. Chemical genetics reveals negative regulation of abscisic acid signaling by a plant immune response pathway. Curr. Biol. 21(11), 990-997 (2011).
PubChem Compound 878151
Last Modified Nov 12 2021
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